Cas no 90012-39-8 (1,2-Benzisothiazole, 3-butoxy-, 1,1-dioxide)

• Product Name: 1,2-Benzisothiazole, 3-butoxy-, 1,1-dioxide
• CAS No: 90012-39-8
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• CID: 796565
• PubChem ID: 71430710
• Update Time: 2025-04-19

1,2-Benzisothiazole, 3-butoxy-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazole, 3-butoxy-, 1,1-dioxide
• 3-butoxy-1,2-benzothiazole 1,1-dioxide
• 3-Butoxy-1H-1lambda~6~,2-benzothiazole-1,1-dione
• DTXSID80849318
• 90012-39-8

• Inchi： 1S/C11H13NO3S/c1-2-3-8-15-11-9-6-4-5-7-10(9)16(13,14)12-11/h4-7H,2-3,8H2,1H3
• InChI Key： ZKTMRMJNTZHYQV-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(=N1)OCCCC)(=O)=O

Computed Properties

• Exact Mass: 239.06161445g/mol
• Monoisotopic Mass: 239.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.1Ų